Cas no 842972-72-9 (2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid)
842972-72-9 structure
Product Name:2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
CAS No:842972-72-9
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD06011089
CID:2276428
PubChem ID:655343
Update Time:2025-08-03
2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid
- 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
- AKOS000271355
- 1H,4H,5H,6H,7H,8H-Cyclohepta-[c]pyrazole-3-carboxylic acid
- 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
- ALBB-008813
- BBL034954
- AKOS000301842
- 2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
- MFCD06011089
- 842972-72-9
- AB92478
- BS-3201
- EN300-41521
- HMS2405I03
- DB-345523
- MFCD06740820
- 2H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
- F1907-0108
- Cyclohepta[c]pyrazole-3-carboxylic acid, 1,4,5,6,7,8-hexahydro-
- HMS1695F04
- STK392453
- SY173510
- CS-0070857
- MLS000027214
- SCHEMBL1149868
- 856256-63-8
- C77654
- CHEMBL1528446
- F3250-0655
- 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
- 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylicacid
- SMR000015302
- Z111781380
- DTXSID80349606
- 1,4,5,6,7,8-Hexahydrocycloheptapyrazole-3-carboxylic acid
- 1H,4H,5H,6H,7H,8H-cyclohepta(c)pyrazole-3-carboxylic acid
- 842-846-0
-
- MDL： MFCD06011089
- Inchi： 1S/C9H12N2O2/c12-9(13)8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
- InChI Key： NFNLJMOKEMQHAB-UHFFFAOYSA-N
- SMILES： OC(C1C2=C(CCCCC2)NN=1)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 441.2±45.0 °C at 760 mmHg
- Flash Point: 220.6±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060175-250mg |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 95%+ | 250mg |
￡96.00 | 2022-03-01 | |
| Fluorochem | 060175-500mg |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 95%+ | 500mg |
￡154.00 | 2022-03-01 | |
| Fluorochem | 060175-1g |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 95%+ | 1g |
￡245.00 | 2022-03-01 | |
| Fluorochem | 060175-2.5g |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 95%+ | 2.5g |
￡490.00 | 2022-03-01 | |
| TRC | H290268-50mg |
2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid |
842972-72-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H290268-100mg |
2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid |
842972-72-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H290268-500mg |
2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid |
842972-72-9 | 500mg |
$ 275.00 | 2022-06-04 | ||
| Apollo Scientific | OR310758-1g |
2,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazole-3-carboxylic acid |
842972-72-9 | 1g |
£301.00 | 2023-09-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020004-500mg |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 500mg |
2957.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020004-500mg |
2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid |
842972-72-9 | 500mg |
2957CNY | 2021-05-07 |
2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:842972-72-9)2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
Order Number:A1180406
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:44
Price ($):481.0
Email:sales@amadischem.com
2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:842972-72-9)2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):481.0